Cas no 1184524-54-6 (ethyl 4-amino-4-(3,4-dichlorophenyl)butanoate)

• Product Name: ethyl 4-amino-4-(3,4-dichlorophenyl)butanoate
• CAS No: 1184524-54-6
• MF: C₁₂H₁₅Cl₂NO₂
• MW: 276.159001588821
• CID: 6288546
• PubChem ID: 54927901
• Update Time: 2025-05-20

ethyl 4-amino-4-(3,4-dichlorophenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-amino-4-(3,4-dichlorophenyl)butanoate
• AKOS005921807
• 1184524-54-6
• EN300-12832973

• Inchi： 1S/C12H15Cl2NO2/c1-2-17-12(16)6-5-11(15)8-3-4-9(13)10(14)7-8/h3-4,7,11H,2,5-6,15H2,1H3
• InChI Key： UBDHCPQPGZNJOD-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(CCC(=O)OCC)N)Cl

Computed Properties

• Exact Mass: 275.0479841g/mol
• Monoisotopic Mass: 275.0479841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.3Ų

Additional information on ethyl 4-amino-4-(3,4-dichlorophenyl)butanoate

Ethyl 4-amino-4-(3,4-dichlorophenyl)butanoate (CAS No. 1184524-54-6): A Comprehensive Overview

Ethyl 4-amino-4-(3,4-dichlorophenyl)butanoate, with the chemical identifier CAS No. 1184524-54-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This ester derivative exhibits a unique structural framework that has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of both amino and chloro-substituted aromatic groups in its molecular structure suggests a high degree of versatility, making it a valuable intermediate in the synthesis of more complex molecules.

The compound's molecular formula, C₁₂H₁₄Cl₂N₂O₂, underscores its complexity and the presence of multiple functional groups. The ethyl 4-amino-4-(3,4-dichlorophenyl)butanoate moiety is particularly noteworthy, as it combines a butanoate ester with an amino group, further enhanced by the electron-withdrawing effect of the 3,4-dichlorophenyl substituent. This combination of features makes the compound a promising candidate for further exploration in synthetic methodologies and biological evaluations.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with neurological disorders, inflammation, and cancer. The structural motifs present in ethyl 4-amino-4-(3,4-dichlorophenyl)butanoate align well with these objectives. Specifically, the amino group can serve as a site for further functionalization, enabling the attachment of pharmacophores that interact with specific target proteins or enzymes. Meanwhile, the dichlorophenyl ring may contribute to increased lipophilicity and metabolic stability, which are critical factors in drug design.

One of the most compelling aspects of this compound is its potential role as a precursor in the synthesis of bioactive molecules. Researchers have been exploring its utility in constructing more complex scaffolds that exhibit inhibitory activity against key enzymes involved in disease processes. For instance, derivatives of this compound have shown promise in inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory responses. Additionally, modifications to the ethyl 4-amino-4-(3,4-dichlorophenyl)butanoate backbone could lead to novel compounds with enhanced binding affinity to therapeutic targets.

The CAS No. 1184524-54-6 designation provides a unique identifier for this compound, facilitating its recognition and use in scientific literature and patent applications. This standardized nomenclature ensures consistency across different research groups and industries, streamlining collaborative efforts and regulatory submissions. As such, ethyl 4-amino-4-(3,4-dichlorophenyl)butanoate represents not only a chemically interesting molecule but also a practical tool for synthetic chemists and medicinal chemists alike.

Recent advancements in computational chemistry have further highlighted the significance of this compound. Molecular modeling studies suggest that modifications to its structure could optimize its interaction with biological targets while minimizing off-target effects. These virtual screening approaches have already identified several promising derivatives that warrant experimental validation. By leveraging these computational tools alongside traditional synthetic methods, researchers can accelerate the discovery process and bring new therapeutic agents to market more efficiently.

The versatility of ethyl 4-amino-4-(3,4-dichlorophenyl)butanoate extends beyond its role as an intermediate in drug synthesis. It also serves as a valuable building block for exploring novel synthetic pathways and methodologies. For example, its reactivity allows for diverse functionalizations through nucleophilic substitutions or condensation reactions, enabling chemists to construct increasingly complex molecules with tailored properties. Such innovations are crucial for advancing synthetic organic chemistry and expanding the arsenal of tools available to medicinal chemists.

In conclusion,Ethyl 4-amino-4-(3,4-dichlorophenyl)butanoate (CAS No. 1184524-54-6) represents a fascinating compound with broad applications in pharmaceutical research and development. Its unique structural features make it an attractive candidate for further exploration in drug discovery efforts aimed at addressing various diseases. As our understanding of biological systems continues to evolve,ethyl 4-amino-4-(3,4-dichlorophenyl)butanoate is poised to play an increasingly important role in shaping the future of medicinal chemistry.